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Compound of Interest

Compound Name: Trihexylamine

Cat. No.: B047920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of trihexylamine. The information is curated for professionals in research, scientific,

and pharmaceutical development fields, with a focus on delivering precise data and established

experimental methodologies.

Core Physical and Chemical Properties
Trihexylamine is a tertiary amine with three hexyl groups attached to a central nitrogen atom.

[1] This structure imparts significant hydrophobic character to the molecule.[1] It typically

appears as a colorless to pale yellow liquid with a characteristic amine-like odor.[1][2]

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of trihexylamine,

with data compiled from various sources. Discrepancies in reported values are presented as

ranges to reflect the available literature.

Table 1: General and Physical Properties of Trihexylamine
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Property Value

Molecular Formula C₁₈H₃₉N[1][2][3][4][5][6][7][8][9][10][11][12]

Molecular Weight 269.51 g/mol [2][4][5][7][8][10][13]

Appearance Colorless to pale yellow liquid[1][2][3]

Odor Amine-like / Ammonia-like[1][2]

Melting Point < -75 °C to -51 °C[2][4][5][11][13]

Boiling Point 150-159 °C at 12 mmHg[4][5][7][11][13]

263-265 °C (lit.)[4][7][11][13]

365-367 °C[2]

Density 0.794 g/mL at 25 °C[4][5][9][10][11][13]

0.819 g/cm³ at 20 °C[2]

Refractive Index (n20/D) 1.442[4][5][9][10][11][13]

Vapor Pressure <1 mm Hg at 20 °C[4][5][7][10][11][13]

Vapor Density 9.3 (vs air)[3][4][5][7][10][11]

Flash Point >110 °C (>230 °F)[4][9][11][13]

113 °C (235.4 °F) - closed cup[7][10]

152 °C[2]

CAS Number 102-86-3[1][3][4][7][8][10]

Table 2: Solubility and Chemical Properties of Trihexylamine
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Property Value/Description

Water Solubility
Insoluble / Slightly miscible[2][3][4][9][11][13]

(4.6E-3 g/L at 25 °C)[3]

Organic Solvent Solubility

Soluble in many organic solvents such as

ethanol and ether.[1][2][3] Slightly soluble in

chloroform and methanol.[4][11][13]

pKa 10.46 ± 0.50 (Predicted)[3][4][11][13]

LogP 4.47 at 25 °C and pH 8-9[4][11][13]

Chemical Reactivity

Acts as a base and proton acceptor.[1][3]

Incompatible with strong oxidizing agents, acids,

acid chlorides, acid anhydrides, and

chloroformates.

Experimental Protocols
Detailed methodologies for determining key physical properties are outlined below. These are

generalized protocols that can be adapted for trihexylamine.

Determination of Boiling Point (Capillary Method)
The capillary method is a common technique for determining the boiling point of a liquid,

especially with small sample volumes.[14][15]

Methodology:

A small amount of the liquid sample (e.g., trihexylamine) is placed in a small test tube or

fusion tube.[15][16]

A capillary tube, sealed at one end, is inverted and placed into the liquid.[14][16]

The assembly is attached to a thermometer and heated in a controlled manner using a

heating bath (e.g., Thiele tube with mineral oil or a melting point apparatus).[15][16][17]
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As the temperature rises, the air trapped in the capillary tube will be expelled, followed by the

vapor of the liquid, which will be visible as a stream of bubbles.[14][15]

The heat source is then removed, and the apparatus is allowed to cool slowly.[14]

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[14]

[16]

Determination of Melting Point (Capillary Method)
For substances that are solid at room temperature, the melting point can be determined as a

measure of purity. While trihexylamine is a liquid at room temperature, this protocol is

fundamental in physical property determination.

Methodology:

A small amount of the finely powdered solid sample is packed into a capillary tube sealed at

one end.[17][18]

The capillary tube is placed in a melting point apparatus, which allows for controlled heating

and clear observation of the sample.[17][19]

The sample is heated rapidly at first to determine an approximate melting range, and then a

second sample is heated slowly (1-2 °C per minute) near the expected melting point.[20]

The melting point range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample is liquid. Pure compounds typically

have a sharp melting point range of 0.5-1.0 °C.

Determination of Solubility (Shake-Flask Method)
The shake-flask method is a standard procedure for determining the equilibrium solubility of a

substance in a given solvent.[21][22]

Methodology:

An excess amount of the solute (trihexylamine) is added to a known volume of the solvent

(e.g., water, ethanol) in a sealed container.[22][23]
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The mixture is agitated (e.g., shaken or stirred) at a constant temperature for an extended

period (typically 24-72 hours) to ensure equilibrium is reached.[22][23]

After reaching equilibrium, the undissolved solute is separated from the saturated solution by

centrifugation and/or filtration.[21][23]

The concentration of the solute in the clear, saturated solution is then determined using a

suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography (GC).[21]

The solubility is reported in units such as mg/mL or mol/L at the specified temperature.[21]

Visualizations
The following diagrams illustrate key concepts and workflows relevant to the study of

trihexylamine.

Classification of Amines

Amine

Primary

One alkyl/aryl group

Secondary

Two alkyl/aryl groups

Tertiary

Three alkyl/aryl groups

Trihexylamine

Click to download full resolution via product page

Caption: Hierarchical classification of amines, indicating trihexylamine as a tertiary amine.
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Experimental Workflow for Boiling Point Determination

Sample Preparation:
Place liquid in test tube,

invert capillary

Heating:
Heat sample assembly in a

controlled bath

Observation (Heating):
Record temperature of

continuous bubble stream

Cooling:
Remove heat and allow

to cool slowly

Observation (Cooling):
Record temperature when

liquid enters capillary

Result:
Boiling Point

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of a liquid's boiling point.

Chemical Reactivity and Applications
As a tertiary amine, trihexylamine is basic and can act as a proton acceptor in chemical

reactions.[1][3] Its long alkyl chains make it hydrophobic and soluble in nonpolar organic

solvents.[1] This property is leveraged in various applications:

Pharmaceutical Industry: Used as an intermediate in the synthesis of various drugs and can

act as a base in organic reactions.[3] It is also employed as an extractant for the isolation

and purification of compounds like succinic acid from fermentation broths.[4][10]

Chemical Industry: Finds use as a catalyst, a stabilizer in polymerization reactions, and as a

corrosion inhibitor.[1][3]

Analytical Chemistry: Utilized as an internal standard in the screening of human hair for

designer drugs by ion mobility spectrometry.[4][10]

Materials Science: Involved in the synthesis of zinc oxide nanorods and in the preparation of

infrared luminescence nanohybrid films.[4]

Safety and Handling
Trihexylamine is associated with several hazard classifications. It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[7][24][25] It is also

considered toxic to aquatic life with long-lasting effects.[24][25][26] When handling

trihexylamine, appropriate personal protective equipment, including gloves, eye protection,

and respiratory protection, should be worn.[7][25] It should be stored in a cool, well-ventilated
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area away from incompatible substances such as strong oxidizing agents and acids.[2] For

detailed safety information, always consult the latest Safety Data Sheet (SDS).[8][24][25][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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